![molecular formula C5H9NO B085660 5-Methyl-2-pyrrolidone CAS No. 108-27-0](/img/structure/B85660.png)
5-Methyl-2-pyrrolidone
Overview
Description
5-Methyl-2-pyrrolidone (5-M2P) is a cyclic organic compound with a molecular weight of 101.14 g/mol. It is a colorless liquid with a boiling point of 114-115 °C and a melting point of -58 °C. 5-M2P is used in a variety of applications, including as a solvent in the pharmaceutical, cosmetics, and food industries, as a reagent in organic synthesis, and as a plasticizer. It is also used in the production of polymers, surfactants, and lubricants.
Scientific Research Applications
Biomonitoring and Toxicokinetics
Studies have established methods to monitor exposure to NMP using biomarkers like 5-hydroxy-N-methyl-2-pyrrolidone in plasma and urine. Such biomonitoring is significant due to NMP's skin absorption potential, highlighting the need for occupational safety monitoring (Akesson & Jönsson, 2000).
Safer Chemical Substitutes
There's ongoing research into sustainable processes to synthesize safer chemical substitutes for NMP due to its potential toxicity. This involves liquid phase processes using heterogeneous catalysts and bio-derived feedstock like levulinates (Moreno-Marrodán, Liguori, & Barbaro, 2019).
Transdermal Penetration Enhancement
NMP and its derivatives have been studied for their capability to enhance the transdermal penetration of various drugs, indicating its potential in pharmaceutical applications to facilitate drug delivery through the skin (Sasaki et al., 1991).
Human Volunteer Studies and Exposure Analysis
Several studies have been conducted involving human volunteers to understand the influence of dermal and inhalational exposure to NMP on the urinary elimination of its metabolites. These studies aid in comprehending the toxicokinetics and appropriate safety measures required during NMP exposure (Keener et al., 2007).
Exposure Biomarkers and Health Effects
Research focusing on the development of exposure biomarkers for NMP and understanding its health effects is crucial for safeguarding workers in industries where NMP is prevalent. Evaluating different biomarkers after dermal absorption and analyzing health effects contributes to occupational safety and health surveillance (Akesson, Carnerup, & Jönsson, 2004).
Safety and Hazards
5-Methyl-2-pyrrolidone is combustible and causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may also damage fertility or the unborn child . It is recommended to use personal protective equipment, avoid contact with skin, eyes, and clothing, and not to ingest or breathe vapors or spray mist .
Future Directions
The development of facile, economic, and green routes towards the synthesis of hierarchical zeolites with high catalytic activity still remains a challenge in modern industrial catalysis . The introduction of N-methyl-2-pyrrolidone into a template-free zeolite synthesis system has been reported as a novel synthesis .
Mechanism of Action
Target of Action
5-Methylpyrrolidin-2-one, also known as 5-Methyl-2-pyrrolidone, is a compound that belongs to the class of organic compounds known as N-alkylpyrrolidines . These are compounds containing a pyrrolidine moiety that is substituted at the N1-position with an alkyl group .
Biochemical Pathways
It is known that pyrrolidin-2-ones play a significant role in the synthesis of various alkaloids and unusual β-amino acids , which suggests that they may influence the biochemical pathways related to these compounds.
Result of Action
Derivatives of pyrrolidin-2-one exhibit diverse biological activities such as anti-inflammatory, analgesic, antibacterial, cardiotonic, antimycobacterial, antidepressant, antiviral, antitumor, and other activities , suggesting that 5-Methylpyrrolidin-2-one may have similar effects.
Biochemical Analysis
Biochemical Properties
5-Methylpyrrolidin-2-one is a versatile lead compound for designing powerful bioactive agents . It is among the most essential heterocyclic pharmacophores inducing prominent pharmaceutical effects
Cellular Effects
It has been suggested that derivatives of pyrrolidin-2-one have diverse biological activities like antimicrobial, anti-inflammatory, anticancer, antidepressant, anticonvulsant, etc .
Temporal Effects in Laboratory Settings
It is known that it has a boiling point of 248 °C and a melting point of 41-43 °C . It is stable under normal temperatures and pressures .
properties
IUPAC Name |
5-methylpyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-4-2-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVIVRJLWYJGJTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50870457 | |
Record name | 5-Methyl-2-pyrrolidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50870457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108-27-0 | |
Record name | 5-Methyl-2-pyrrolidone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-27-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methyl-2-pyrrolidone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108270 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methyl-2-pyrrolidone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75833 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Methyl-2-pyrrolidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50870457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methyl-2-pyrrolidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.243 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-METHYL-2-PYRROLIDONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1X0OUE3QOB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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